5-Fluoro-5-methyluracil

• Molecular Formula: C5H5FN2O2
• Molecular Weight: 144.10 g/mol
• IUPAC Name: 5-fluoro-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C5H5FN2O2/c1-5(6)2-7-4(10)8-3(5)9/h2H,1H3,(H,8,9,10)
• InChI Key: NCUZPSWWNRQTTC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=NC(=O)NC1=O)F

Description

5-Fluoro-5-methyluracil is a useful research compound. Its molecular formula is C5H5FN2O2 and its molecular weight is 144.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-methyluracil (1.00 g) in trifluoroacetic acid (10 ml) was treated with gaseous fluorine-nitrogen mixture. The reaction began at an initial temperature of 0° C. and during the fluorination the reaction temperature was raised to 14° C. and the reaction continued until completion for 120 minutes. The mole ratio of fluorine to 5-methyl-uracil was 2.56. The solvent was evaporated at about 50° C. under reduced pressure leaving a brown solid, which upon extracting with acetone gave 5-fluoro-5-methyluracil (0.21g) whose structure was confirmed by NMR analysis.